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Compound of Interest

Compound Name: Ethyl dimethylcarbamate

Cat. No.: B1222962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl dimethylcarbamate (CAS
687-48-9), a carbamate ester with applications across various scientific and industrial fields.
This document details its chemical and physical properties, synthesis and reactivity, biological
activity, and safety information.

Core Chemical Information

Ethyl dimethylcarbamate, also known as N,N-dimethylurethane, is an organic compound
belonging to the class of carbamate esters.[1] Its structure features an ethyl group and two
methyl groups attached to the nitrogen atom of a carbamate functional group.[1][2]
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Identifier Value
CAS Number 687-48-9[1]
IUPAC Name ethyl N,N-dimethylcarbamate[1]

Molecular Formula

C5H11NO2[1]

Molecular Weight

117.15 g/mol [1]

Canonical SMILES

CCOC(=0)N(C)C[1]

InChl Key

SUDHEDJJFGYYPL-UHFFFAOYSA-N[1]

Synonyms

N,N-dimethylurethane, Dimethylcarbamic acid
ethyl ester, Ethyl N,N-dimethyl carbamate[2][3]

Physicochemical Properties

Ethyl dimethylcarbamate is typically a colorless to pale yellow liquid with a faint odor.[2] It is

soluble in organic solvents and has moderate solubility in water.[2]

Property Value

Colorless to pale yellow liquid[2] or white
Appearance

powder[4]
Boiling Point 206.00°C[5]; 37-38 °C @ 10 Torr[6]
Melting Point 60°C (estimate)[3]
Density 0.931 g/ml[5]; 0.970 g/cm® @ 20 °C[6]
Flash Point 30.4+18.2 °C[7]

Vapor Pressure

11.5+0.2 mmHg at 25°C[7]

Refractive Index 1.418[7]
LogP 0.91]7]
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3.1. Synthesis Protocols
Two primary methods for the synthesis of ethyl dimethylcarbamate are commonly cited:

» Reaction with Ethyl Chloroformate: A conventional laboratory method involves the
condensation of dimethylamine with ethyl chloroformate.[1][8] This reaction is typically
performed in the presence of a base, such as sodium hydroxide, to neutralize the
hydrochloric acid byproduct.[1]

» Phosgene-Free Method: An industrially preferred and more environmentally friendly
approach involves the reaction of dimethylamine with dimethyl carbonate.[1] This synthesis
is facilitated by a suitable catalyst and avoids the use of highly toxic phosgene.[1][8]

Synthesis of Ethyl Dimethylcarbamate
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Caption: Common synthesis pathways for Ethyl Dimethylcarbamate.
3.2. Chemical Reactivity

Ethyl dimethylcarbamate undergoes several key chemical reactions:
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» Hydrolysis: In the presence of water and an acid or base, it hydrolyzes to form
dimethylamine and ethyl alcohol.[1][8] This reaction is significant for understanding its
stability under various conditions.[1]

o Oxidation: Strong oxidizing agents, such as potassium permanganate, can oxidize the
compound, typically targeting the N-alkyl groups to form various oxidation products.[1][8]

o Substitution Reactions: The ethyl group can be replaced by other nucleophiles in nucleophilic
substitution reactions, allowing for the synthesis of a diverse range of substituted
carbamates.[1][8]

Hydrolysis of Ethyl Dimethylcarbamate
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Caption: Acid or base-catalyzed hydrolysis of Ethyl Dimethylcarbamate.
Applications and Biological Activity
Ethyl dimethylcarbamate has a range of applications in various fields:

o Chemical Industry: It serves as a valuable intermediate in the synthesis of other organic
compounds and carbamate derivatives.[1][8]

e Pharmaceuticals: It is used as a precursor in drug synthesis.[1]
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o Agriculture: It has been utilized in the production of pesticides and herbicides due to its
enzyme-inhibiting properties.[1] However, its use as a commercial herbicide is limited due to
environmental and toxicity concerns.[1]

» Biological Research: The compound is employed in studies related to enzyme inhibition and
in biochemical assays.[1] Historically, it was used as a long-acting anesthetic in animal
research, particularly for rodents, as it exhibited less suppression of cortical neuronal activity
compared to other anesthetics like isoflurane.[1] However, concerns about its carcinogenicity
have led to its replacement with safer alternatives in many research settings.[1]

4.1. Mechanism of Action and Biological Effects

While the specific mechanism of action for ethyl dimethylcarbamate is not extensively
researched, as a carbamate ester, it is suggested to potentially inhibit cholinesterase, an
enzyme crucial for nerve function.[1] Its ability to inhibit certain enzymes makes it a subject of
interest in pharmacological research.[1] Studies have explored its potential to inhibit enzymes
involved in nervous system function.[1]

Safety and Toxicology

Ethyl dimethylcarbamate is classified as harmful if swallowed and is suspected of causing
cancer.[9] It is essential to handle this compound with appropriate safety precautions.

5.1. GHS Hazard Information
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed[9]
] o H351: Suspected of causing
Carcinogenicity 2
cancer[9]
o H226: Flammable liquid and
Flammable liquids 3
vapor[10]
. P H315: Causes skin
Skin corrosion/irritation 2 o
irritation[10]
Serious eye damage/eye " H319: Causes serious eye

irritation

irritation[10]

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation[10]

GHS Pictograms:

Health Hazard, Irritant[1][9]

5.2. Toxicological Data
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Route of . .
Test Type Species Dose Toxic Effects
Exposure

Behavioral -

LD50 Intraperitoneal Rodent - mouse 1110 mg/kg general
anesthetic[11]

Behavioral -
somnolence
LD50 Subcutaneous Rodent - mouse 1050 mg/kg (general
depressed
activity)[11]

Tumorigenic -

equivocal
_ 6500 o
TDLo Intraperitoneal Rodent - mouse tumorigenic
mg/kg/13W-I
agent, lung

tumors[11]

5.3. Handling and Personal Protective Equipment (PPE)
e Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.
» Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]
o Skin Protection: Wear protective gloves and impervious clothing.[9]
o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[9]
o Storage: Store in a dry, well-ventilated place, locked up.[4][9]

Experimental Protocols and Analysis

While specific, detailed experimental protocols for ethyl dimethylcarbamate are proprietary to
individual research labs and manufacturers, a general workflow for its analysis can be outlined.
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Spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR)
spectroscopy are crucial for structural elucidation.[8]

General Experimental Workflow for Analysis

Sample Preparation

Nuclear Magnetic Resonance (NMR)
(Structural Elucidation)

Data Analysis and Interpretation

Infrared (IR) Spectroscopy Mass Spectrometry (MS)
(Functional Group ID) (Molecular Weight Confirmation)

Click to download full resolution via product page

Caption: A generalized workflow for the chemical analysis of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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